Cas no 111787-88-3 (5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid)

• Product Name: 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid
• CAS No: 111787-88-3
• MF: C₁₂H₉FO₃
• MW: 220.196467161179
• MDL: MFCD05865129
• CID: 129407
• PubChem ID: 2794741
• Update Time: 2025-10-28

5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylicacid, 5-(4-fluorophenyl)-2-methyl-
• 5-(4-(Fluorophenyl)-2-methyl-3-furoic acid
• 5-(4-FLUOROPHENYL)-2-METHYL-3-FUROIC ACID
• 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid
• 5-(4-fluorophenyl)-2-methylfuran-3-carboxylic acid
• 3-Furancarboxylicacid,5-(4-fluorophenyl)-2-methyl
• 5-(4-fluorophenyl)-2-methyl-3-furancarboxylic acid
• SCHEMBL3903274
• CS-0335365
• 111787-88-3
• MFCD05865129
• DTXSID20383367
• 5-(4-fluorophenyl)-2-methyl-3-furoic acid, AldrichCPR

• MDL： MFCD05865129
• Inchi： 1S/C12H9FO3/c1-7-10(12(14)15)6-11(16-7)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,15)
• InChI Key： NGJWATPYRGMGHI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(=O)O)=C(C)O1

Computed Properties

• Exact Mass: 220.05400
• Monoisotopic Mass: 220.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 354.1°Cat760mmHg
• Flash Point: 167.9°C
• Refractive Index: 1.556
• PSA: 50.44000
• LogP: 3.09230
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid

5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid: A Comprehensive Overview

The compound 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid (CAS No. 111787-88-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties. Recent studies have shed light on its role in drug discovery, material synthesis, and organic chemistry research.

Structure and Properties: The molecule consists of a furan ring system with a methyl group at position 2 and a carboxylic acid group at position 3. The presence of a fluorophenyl group at position 5 introduces electronic effects that influence the compound's reactivity and stability. This structure makes it highly suitable for various chemical transformations, including esterification and amidation reactions. The fluorophenyl substituent also enhances the molecule's ability to participate in π-π interactions, which is crucial for its application in supramolecular chemistry.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to achieve high yields and purity. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy, which have provided insights into its electronic structure and molecular geometry.

Applications in Drug Discovery: The compound has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug design has been explored in recent studies. For instance, researchers have investigated its potential as a lead compound for anti-inflammatory agents and antiviral drugs. The presence of the carboxylic acid group allows for easy functionalization, making it an ideal candidate for further drug development.

Role in Material Science: Beyond medicinal applications, 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid has found applications in material science. Its ability to form self-assembled monolayers (SAMs) has been exploited in the development of advanced coatings and sensors. Recent studies have demonstrated its potential as a building block for constructing functional polymers with tailored properties such as high thermal stability and mechanical strength.

Environmental Impact: Concerns about environmental sustainability have led researchers to explore greener synthesis routes for this compound. Recent advancements include the use of microwave-assisted synthesis and enzymatic catalysis, which reduce the environmental footprint associated with traditional manufacturing processes. These methods not only improve yield but also minimize waste generation.

Future Directions: As research on 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid continues to evolve, new opportunities are emerging. Future studies are expected to focus on its application in bioelectronics, where its unique electronic properties could be harnessed for developing next-generation devices. Additionally, investigations into its role as a chiral auxiliary or catalyst precursor are anticipated to yield innovative solutions in asymmetric synthesis.

In conclusion, 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid stands out as a versatile compound with multifaceted applications across various scientific domains. Its structural features, coupled with recent advancements in synthetic methodologies and characterization techniques, position it as a key player in future research endeavors.